Cas no 1260092-31-6 (Biotin-PEG1-NHS ester)

• Product Name: Biotin-PEG1-NHS ester
• CAS No: 1260092-31-6
• MF: C₁₉H₂₈N₄O₇S
• MW: 456.513223648071
• CID: 5570661
• Update Time: 2025-05-22

Biotin-PEG1-NHS ester Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG1-NHS ester

• Inchi： 1S/C19H28N4O7S/c24-14(4-2-1-3-13-18-12(11-31-13)21-19(28)22-18)20-8-10-29-9-7-17(27)30-23-15(25)5-6-16(23)26/h12-13,18H,1-11H2,(H,20,24)(H2,21,22,28)
• InChI Key： RLLVXNPZTJMEQC-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCOCCNC(=O)CCCCC1C2NC(=O)NC2CS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biotin-PEG1-NHS ester

Biotin-PEG1-NHS Ester: A Comprehensive Overview

Biotin-PEG1-NHS ester is a versatile and innovative compound with the CAS number 1260092-31-6. This compound has gained significant attention in the fields of biochemistry, biotechnology, and pharmaceuticals due to its unique properties and wide range of applications. The name Biotin-PEG1-NHS ester itself highlights its key components: biotin, polyethylene glycol (PEG), and the NHS ester group. Each of these components plays a crucial role in the functionality and utility of this compound.

Biotin, also known as vitamin H or coenzyme R, is a water-soluble vitamin that plays a vital role in various biochemical processes, including energy production and DNA synthesis. Its ability to bind strongly to streptavidin has made it an invaluable tool in molecular biology for applications such as affinity purification and biosensor development. The integration of biotin into Biotin-PEG1-NHS ester leverages this property, enabling the compound to serve as a robust linker in bioconjugation reactions.

Polyethylene glycol (PEG), on the other hand, is a polymer widely used in drug delivery systems due to its biocompatibility, hydrophilicity, and ability to reduce immunogenicity. In Biotin-PEG1-NHS ester, the PEG chain acts as a flexible linker, facilitating the conjugation of biotin to various molecules such as proteins, peptides, or nanoparticles. This property makes it an ideal candidate for applications requiring precise control over molecular interactions and surface modifications.

The NHS (N-hydroxysuccinimide) ester group is a reactive moiety that enhances the reactivity of carboxyl groups in biochemical conjugations. In Biotin-PEG1-NHS ester, this group enables efficient coupling reactions with amine-containing molecules, such as proteins or peptides. This reactivity is critical for creating stable bioconjugates, which are essential in drug delivery, diagnostics, and research tools.

Recent advancements in nanotechnology and drug delivery have further highlighted the potential of Biotin-PEG1-NHS ester. Researchers have explored its use in developing targeted drug delivery systems where biotin serves as a targeting ligand for streptavidin-coated nanoparticles. This approach has shown promise in enhancing drug specificity and reducing off-target effects, which are critical challenges in modern medicine.

In addition to its role in drug delivery, Biotin-PEG1-NHS ester has found applications in diagnostic assays and biosensors. Its ability to form stable complexes with streptavidin has been exploited to create highly sensitive immunoassays for detecting biomarkers associated with diseases such as cancer and infectious diseases. These assays rely on the strong biotin-streptavidin interaction to achieve high sensitivity and specificity.

Moreover, Biotin-PEG1-NHS ester has been utilized in the development of novel therapeutic agents. For instance, researchers have employed this compound to create biotinylated antibodies for targeted therapy against cancer cells expressing specific antigens. The PEG chain not only enhances the stability of these antibodies but also improves their pharmacokinetic properties, leading to better therapeutic outcomes.

The synthesis of Biotin-PEG1-NHS ester involves a series of well-established chemical reactions designed to preserve the functionality of each component while ensuring optimal reactivity. The process typically begins with activating biotin using an NHS ester group followed by coupling it with a PEG chain of appropriate length. This modular approach allows for customization of the compound's properties based on specific application requirements.

One of the most exciting areas of research involving Biotin-PEG1-NHS ester is its potential use in gene therapy. By conjugating biotinated vectors with PEG chains, scientists aim to improve the efficiency of gene delivery while minimizing immune responses. This approach could revolutionize treatments for genetic disorders by enabling precise targeting of specific tissues or cells.

In conclusion, Biotin-PEG1-NHS ester (CAS No: 1260092-31-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique combination of biotin's affinity properties, PEG's biocompatibility, and NHS's reactivity makes it an invaluable tool in bioconjugation chemistry. As research continues to uncover new applications and optimize its performance, Biotin-PEG1-NHS ester will undoubtedly play a pivotal role in advancing biomedical technologies and therapeutic interventions.